Cas no 53422-09-6 (3-Pyridinecarbonitrile,1,6-dihydro-2-hydroxy-1-methyl-6-oxo-)

• Product Name: 3-Pyridinecarbonitrile,1,6-dihydro-2-hydroxy-1-methyl-6-oxo-
• CAS No: 53422-09-6
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 378856
• PubChem ID: 104495
• Update Time: 2025-04-19

3-Pyridinecarbonitrile,1,6-dihydro-2-hydroxy-1-methyl-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1,6-dihydro-2-hydroxy-1-methyl-6-oxo-
• 1,6-dihydro-2-hydroxy-1-methyl-6-oxonicotinonitrile
• 2-hydroxy-1-methyl-6-oxopyridine-3-carbonitrile
• 1-Methyl-2-hydroxy-3-cyan-6-pyridon
• 2-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
• EINECS 258-546-2
• DTXSID00201590
• SCHEMBL11307956
• NS00032755
• 53422-09-6

• Inchi： 1S/C7H6N2O2/c1-9-6(10)3-2-5(4-8)7(9)11/h2-3,11H,1H3
• InChI Key： FBRWJWNNKZXTPS-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(N1C)=O

Computed Properties

• Exact Mass: 150.04300
• Monoisotopic Mass: 150.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 288.2°Cat760mmHg
• Flash Point: 128.1°C
• Refractive Index: 1.61
• PSA: 66.02000
• LogP: -0.03742

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles